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Compound of Interest

Compound Name: 3-Oxobutanoyl chloride

Cat. No.: B1590573

Essential Safety and Handling Guide for 3-
Oxobutanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Oxobutanoyl chloride (also known as acetoacetyl chloride).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks
associated with this corrosive and reactive chemical.

I. Hazard Summary and Personal Protective
Equipment (PPE)

3-Oxobutanoyl chloride is a corrosive liquid that can cause severe skin burns and eye
damage.[1] It is also harmful if inhaled and reacts violently with water, liberating toxic gas.[2][3]
It is a combustible material and is sensitive to moisture.[2][4]

Quantitative Data Summary:
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Property Value Source
Molecular Formula C4H5CIO2 PubChem
Molecular Weight 120.53 g/mol PubChem
Boiling Point 55 °C /12 mmHg

Density 1.27 g/mL at 25 °C

Flash Point 71 °C (closed cup)

Mandatory Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense when handling 3-Oxobutanoyl

chloride. The following table outlines the minimum required PPE.

Body Part Required PPE Standard/Specification
Chemical safety gogglesanda  OSHA 29 CFR 1910.133 or

Eyes/Face )
full-face shield. EN166[2]
Chemical-resistant gloves
(Nitrile rubber recommended)

) and a lab coat. For larger
Skin EN 374 for gloves|[1]

quantities or increased risk of
splash, an impervious apron or

full-body suit is required.

Respiratory

A NIOSH/MSHA-approved air-
purifying respirator with
appropriate cartridges for
organic vapors and acid

gases, or a full-face respirator.

[2]14]

OSHA 29 CFR 1910.134 or EN
149[2]

Il. Operational Plan: Step-by-Step Handling

Procedure
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All operations involving 3-Oxobutanoyl chloride must be conducted within a certified chemical
fume hood.[5] Eyewash stations and safety showers must be readily accessible.[2]

Experimental Workflow:
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Workflow for Handling 3-Oxobutanoyl Chloride

Preparation

Don Appropriate PPE

Verify Fume Hood Functionality

Assemble All Necessary Equipment and Reagents

Prepare Spill Kit

Proceed to Handling

dling
\4

Dispense 3-Oxobutanoyl Chloride in Fume Hood

Perform Reaction Under Inert Atmosphere

Quench Reaction Carefully

Proceed to Cleanup

Cleanup a;'d Disposal

Decontaminate Glassware

Doff and Dispose of Contaminated PPE

Dispose of Chemical Waste

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of 3-Oxobutanoyl chloride, from preparation
to disposal.

Detailed Methodologies:

e Preparation:

[¢]

Don all required PPE as specified in the table above.

o Ensure the chemical fume hood is operational with a face velocity between 80-120 feet
per minute.

o Assemble all necessary glassware, reagents, and spill containment materials within the
fume hood.

o Keep a spill kit readily available. The kit should contain an inert absorbent material (e.g.,
vermiculite or sand), a neutralizing agent for acids (e.g., sodium bicarbonate), and
appropriate waste disposal bags.

e Handling:

Handle 3-Oxobutanoyl chloride under an inert atmosphere (e.g., nitrogen or argon) to

[e]

prevent contact with moisture.[5]

[¢]

Use spark-proof tools and equipment to avoid ignition sources.[5]

[e]

When dispensing, do so slowly and carefully to avoid splashes.

o

Close the container tightly after use.[5]
e In Case of a Spill:
o Evacuate the immediate area.
o Wearing appropriate PPE, cover the spill with an inert absorbent material.

o Carefully collect the absorbed material using non-sparking tools and place it in a
designated, labeled waste container.
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o Decontaminate the spill area with a suitable neutralizing agent.

lll. Disposal Plan

Proper disposal of 3-Oxobutanoyl chloride and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation and Disposal:

Waste Stream

Disposal Procedure

Unused 3-Oxobutanoyl Chloride

Collect in a designated, labeled, and tightly
sealed container. Dispose of as hazardous
chemical waste through your institution's

environmental health and safety (EHS) office.

Contaminated Labware (e.g., gloves, pipette

tips)

Place in a sealed, labeled bag or container.

Dispose of as hazardous solid waste.

Contaminated Solvents and Reaction Mixtures

Collect in a designated, labeled, and sealed
waste container. Do not mix with incompatible
waste streams. Dispose of as hazardous liquid

waste.

Empty Containers

Rinse the empty container three times with a
suitable solvent (e.g., dichloromethane) in the
fume hood. Collect the rinsate as hazardous
waste. The rinsed container can then be

disposed of according to institutional guidelines.

Emergency First Aid Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[2] Seek immediate medical attention.

» Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[2] Seek immediate medical attention.
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration.[2] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2] Call for immediate medical
assistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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